Cas no 1805612-89-8 (4-(Aminomethyl)-6-(difluoromethyl)-3-iodopyridine-2-carboxylic acid)

4-(Aminomethyl)-6-(difluoromethyl)-3-iodopyridine-2-carboxylic acid is a halogenated pyridine derivative with a unique structural framework, combining an aminomethyl group, a difluoromethyl substituent, and an iodine atom on a carboxylic acid-functionalized pyridine core. This compound is of interest in medicinal chemistry and agrochemical research due to its potential as a versatile intermediate for synthesizing biologically active molecules. The presence of both electron-withdrawing (difluoromethyl, iodine) and electron-donating (aminomethyl) groups enhances its reactivity in cross-coupling and functionalization reactions. The carboxylic acid moiety further allows for derivatization into esters, amides, or other conjugates, making it a valuable building block for drug discovery and material science applications.

4-(Aminomethyl)-6-(difluoromethyl)-3-iodopyridine-2-carboxylic acid structure

1805612-89-8 structure

Product Name:4-(Aminomethyl)-6-(difluoromethyl)-3-iodopyridine-2-carboxylic acid

CAS No:1805612-89-8

MF:C₈H₇F₂IN₂O₂

MW:328.054661035538

CID:4894908

Update Time:2025-05-24

4-(Aminomethyl)-6-(difluoromethyl)-3-iodopyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 4-(Aminomethyl)-6-(difluoromethyl)-3-iodopyridine-2-carboxylic acid
- Inchi： 1S/C8H7F2IN2O2/c9-7(10)4-1-3(2-12)5(11)6(13-4)8(14)15/h1,7H,2,12H2,(H,14,15)
- InChI Key： DTYSRJLQFOTFKF-UHFFFAOYSA-N
- SMILES： IC1=C(C(=O)O)N=C(C(F)F)C=C1CN

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 243
XLogP3: -1.4
Topological Polar Surface Area: 76.2

4-(Aminomethyl)-6-(difluoromethyl)-3-iodopyridine-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029020953-250mg	4-(Aminomethyl)-6-(difluoromethyl)-3-iodopyridine-2-carboxylic acid	1805612-89-8	95%	250mg	$1,029.00	2022-04-01
Alichem	A029020953-500mg	4-(Aminomethyl)-6-(difluoromethyl)-3-iodopyridine-2-carboxylic acid	1805612-89-8	95%	500mg	$1,752.40	2022-04-01
Alichem	A029020953-1g	4-(Aminomethyl)-6-(difluoromethyl)-3-iodopyridine-2-carboxylic acid	1805612-89-8	95%	1g	$3,155.55	2022-04-01

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Additional information on 4-(Aminomethyl)-6-(difluoromethyl)-3-iodopyridine-2-carboxylic acid

Comprehensive Overview of 4-(Aminomethyl)-6-(difluoromethyl)-3-iodopyridine-2-carboxylic acid (CAS No. 1805612-89-8)

The compound 4-(Aminomethyl)-6-(difluoromethyl)-3-iodopyridine-2-carboxylic acid (CAS No. 1805612-89-8) is a highly specialized pyridine derivative that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. With its unique structural features, including an aminomethyl group, a difluoromethyl moiety, and an iodo substitution, this molecule serves as a versatile intermediate for the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of enzyme inhibitors and receptor modulators.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. The presence of the difluoromethyl group in 4-(Aminomethyl)-6-(difluoromethyl)-3-iodopyridine-2-carboxylic acid makes it a valuable candidate for addressing challenges in drug design, such as improving pharmacokinetic properties. This aligns with the growing trend of fluorine in drug discovery, a topic frequently searched by professionals in the pharmaceutical industry.

Another critical aspect of this compound is its iodo substitution, which offers opportunities for further functionalization via cross-coupling reactions, a popular method in modern synthetic chemistry. This feature makes it a sought-after building block for constructing complex molecules, particularly in the context of click chemistry and bioconjugation. These areas are currently hot topics in academic and industrial research, as evidenced by the increasing number of publications and patents.

The aminomethyl group in 4-(Aminomethyl)-6-(difluoromethyl)-3-iodopyridine-2-carboxylic acid further enhances its utility by enabling the introduction of additional pharmacophores or linking to other molecular entities. This flexibility is crucial for designing targeted therapies, a field that has seen exponential growth due to advancements in precision medicine. Searches related to drug-target interactions and small molecule modulators often highlight the importance of such functional groups.

From a synthetic perspective, the preparation of 4-(Aminomethyl)-6-(difluoromethyl)-3-iodopyridine-2-carboxylic acid involves multi-step organic transformations, including halogenation and fluorination reactions. These processes are meticulously optimized to ensure high yield and purity, meeting the stringent requirements of pharmaceutical applications. The compound's CAS No. 1805612-89-8 serves as a unique identifier, facilitating its procurement and regulatory compliance.

In conclusion, 4-(Aminomethyl)-6-(difluoromethyl)-3-iodopyridine-2-carboxylic acid represents a cutting-edge tool in chemical biology and drug development. Its structural complexity and functional diversity make it a focal point for researchers exploring novel therapeutic agents and chemical probes. As the scientific community continues to delve into the potential of fluorinated compounds and iodinated intermediates, this molecule is poised to play a pivotal role in shaping future innovations.